Cas no 1806781-77-0 (Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate
• CAS No: 1806781-77-0
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4848730
• Update Time: 2025-10-28

Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate

• Inchi： 1S/C10H10F2INO2/c1-2-16-8(15)5-6-3-4-7(13)9(14-6)10(11)12/h3-4,10H,2,5H2,1H3
• InChI Key： NGDQKFCADJNRDH-UHFFFAOYSA-N
• SMILES： IC1C=CC(CC(=O)OCC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate

Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1806781-77-0): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate, identified by its unique Chemical Abstracts Service Number (CAS No. 1806781-77-0), represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a difluoromethyl group, an iodine atom, and an acetic acid ester moiety, has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules.

The structural features of Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate make it an invaluable intermediate in the development of novel therapeutic agents. The presence of the difluoromethyl group is particularly noteworthy, as this moiety is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In contrast, the iodine substituent at the 3-position of the pyridine ring serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate has emerged as a key precursor in the synthesis of inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, studies have demonstrated its utility in generating pyridine-based kinase inhibitors, where the difluoromethyl group contributes to improved selectivity and potency. Additionally, the iodinated pyridine scaffold allows for facile introduction of additional pharmacophores, enabling the design of molecules with enhanced target engagement.

The acetic acid ester functionality in Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate also plays a crucial role in its synthetic utility. This ester can be readily hydrolyzed to the corresponding carboxylic acid or converted into other derivatives such as amides or esters, providing chemists with flexibility in modifying the compound's properties. Such adaptability has made it a popular choice for medicinal chemists seeking to explore structure-activity relationships (SAR) during drug discovery campaigns.

The growing interest in fluorinated compounds has further highlighted the importance of Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate. Fluorochemicals are renowned for their ability to influence molecular interactions at the atomic level, often leading to improved pharmacological profiles. The incorporation of fluorine atoms into drug candidates has been associated with increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced binding to biological targets. Consequently, compounds derived from Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate

In addition to its role in oncology research, Ethyl 2-(difluoromethyl)-3-iodopyridine-6-acetate

The synthetic methodologies employed in the preparation of Ethyl 2-(difluoromethyl) -3-< strong >iodopyridine -6 -acetate also underscore its importance as a synthetic intermediate. Typically synthesized through multi-step organic transformations involving halogenation and esterification reactions, this compound exemplifies the sophisticated synthetic strategies employed in modern pharmaceutical chemistry. The availability of high-quality starting materials and well-established synthetic protocols has facilitated its widespread use in both academic and industrial research settings.

The future prospects of Ethyl 2-(< strong > difluoromethyl strong >) -3 - i odo py rid ine -6 -a cet ate are promising, with ongoing research aimed at expanding its applications and understanding its mechanistic properties. As drug discovery efforts continue to evolve, compounds like Ethyl 2-(< strong > difluoromethyl strong >) -3 - i odo py rid ine -6 -a cet ate will remain indispensable tools for medicinal chemists seeking to develop innovative therapeutic solutions. The combination of its structural versatility and synthetic accessibility positions it as a cornerstone molecule in contemporary pharmaceutical research.